Cas no 58366-64-6 (5-Methyl Cytosine Hydrochloride)

• Product Name: 5-Methyl Cytosine Hydrochloride
• CAS No: 58366-64-6
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• MDL: MFCD00035313
• CID: 94209
• PubChem ID: 87572295
• Update Time: 2025-10-31

5-Methyl Cytosine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-methylpyrimidin-2(1H)-one hydrochloride
• 5-Methyl Cytosine Hydrochloride
• 4-Amino-5-methylpyrimidin-2(1H)-one
• 5-Methyl Cytosine Hy
• 5-Methylcytosine HCL
• 6-amino-5-methyl-1H-pyrimidin-2-one,hydrochloride
• C5H8ClN3O
• 5-Methylcytosine Hydrochloride
• 5-Methylcytosinehydrochloride
• 4-Amino-2-hydroxy-5-methylpyrimidine
• 6-amino-5-methyl-1H-pyrimidin-2-one hydrochloride
• 4-Amino-5-methyl-1H-pyrimidin-2-one hydrochloride
• 232TOB65NX
• 5-Methylcytosine, HCl
• 4-Amino-5-methyl-1H-pyrimidin-2-one HCl
• bmse000421
• 5-Methylcytosin-hydrochlorid
• 6-amino-
• 5-Methylcytosine (hydrochloride)
• AKOS015844597
• 81602-14-4
• UNII-232TOB65NX
• 4-Amino-2-hydroxy-5-methylpyrimidine hydrochloride
• 2-Hydroxy-5-[(1R)-1-hydroxy-2-[[(1S)-1-methyl-3-phenylpropyl]amino]ethyl]-benzamide Hydrochloride
• FT-0620649
• AS-11748
• CS-0132736
• 6-amino-5-methyl-1H-pyrimidin-2-one;hydrochloride
• Q27253706
• W-203187
• EINECS 261-223-9
• AKOS015906119
• AM81336
• 4-amino-5-methylpyrimidin-2-ol hydrochloride
• 58366-64-6
• 5-Methylcytosine hydrochloride, >=99%
• DTXSID30207085
• MFCD00035313
• 5-Methyl Cytosine-13C,15N2 Hydrochloride
• SCHEMBL2199283
• 1246815-59-7
• CHEBI:165844
• M0204
• NS00085992
• AKOS015951013
• SB57275
• DB-016097
• ANWMULVRPAUPJT-UHFFFAOYSA-N

• MDL： MFCD00035313
• Inchi： 1S/C5H7N3O.ClH/c1-3-2-7-5(9)8-4(3)6;/h2H,1H3,(H3,6,7,8,9);1H
• InChI Key： ANWMULVRPAUPJT-UHFFFAOYSA-N
• SMILES： Cl.O=C1N=CC(C)=C(N)N1

Computed Properties

• Exact Mass: 161.03600
• Monoisotopic Mass: 161.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 67.5

Experimental Properties

• Color/Form: Not determined
• Density: 6.4730
• Melting Point: 298°C
• Boiling Point: 700°C
• Flash Point: No data available
• Stability/Shelf Life: This compound looses chloride readily. Keep container tightly closed, and store in freezer.
• PSA: 72.03000
• LogP: 1.45600
• Vapor Pressure: No data available
• Solubility: Not determined

5-Methyl Cytosine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 5-Methyl Cytosine Hydrochloride

Recent Advances in 5-Methyl Cytosine Hydrochloride (CAS: 58366-64-6) Research: A Comprehensive Review

5-Methyl Cytosine Hydrochloride (CAS: 58366-64-6) is a chemically modified nucleoside that plays a pivotal role in epigenetic regulation, particularly in DNA methylation processes. Recent studies have highlighted its significance in various biological and medical applications, including cancer research, stem cell differentiation, and gene expression modulation. This research brief aims to synthesize the latest findings on 5-Methyl Cytosine Hydrochloride, focusing on its chemical properties, mechanisms of action, and potential therapeutic applications.

One of the most notable advancements in this field is the elucidation of the compound's role in epigenetic reprogramming. A 2023 study published in Nature Chemical Biology demonstrated that 5-Methyl Cytosine Hydrochloride can effectively induce DNA methylation changes in cancer cells, leading to the reactivation of tumor suppressor genes. The study utilized high-throughput sequencing techniques to map methylation patterns, revealing that the compound's hydrochloride form enhances solubility and bioavailability, making it a more effective agent for in vivo applications.

In addition to its epigenetic effects, recent research has explored the potential of 5-Methyl Cytosine Hydrochloride in regenerative medicine. A groundbreaking paper in Cell Stem Cell (2024) reported that the compound can significantly improve the efficiency of induced pluripotent stem cell (iPSC) generation. By modulating the methylation status of key pluripotency genes, researchers achieved a 30% increase in reprogramming efficiency compared to traditional methods. This finding opens new avenues for personalized medicine and tissue engineering.

Another critical area of investigation involves the compound's pharmacokinetics and safety profile. A 2024 preclinical study published in Journal of Medicinal Chemistry evaluated the toxicity and biodistribution of 5-Methyl Cytosine Hydrochloride in animal models. The results indicated that the compound exhibits low systemic toxicity and favorable tissue penetration, particularly in the liver and brain. These properties make it a promising candidate for developing targeted therapies for neurological disorders and liver diseases.

Despite these promising developments, challenges remain in the clinical translation of 5-Methyl Cytosine Hydrochloride. A recent review in Epigenetics & Chromatin (2024) highlighted the need for more extensive clinical trials to validate its efficacy and safety in humans. Additionally, researchers are exploring novel delivery systems, such as nanoparticle carriers, to further enhance the compound's therapeutic potential. These efforts are expected to pave the way for its eventual approval as a therapeutic agent.

In conclusion, 5-Methyl Cytosine Hydrochloride (CAS: 58366-64-6) continues to be a focal point of research in the fields of epigenetics and drug development. Its unique chemical properties and versatile biological effects make it a valuable tool for understanding and manipulating DNA methylation. As ongoing studies uncover more about its mechanisms and applications, this compound is poised to make significant contributions to both basic science and clinical medicine.